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Compound of Interest

Compound Name: Allyltrimethylammonium chloride

Cat. No.: B073068 Get Quote

Allyltrimethylammonium Chloride: A Technical
Safety and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Allyltrimethylammonium chloride (CAS No. 1516-27-4). The information is

compiled from various safety data sheets to ensure a thorough understanding of the potential

hazards and the necessary safety measures for laboratory and industrial settings.

Chemical Identification and Physical Properties
Allyltrimethylammonium chloride is a quaternary ammonium salt. Key identification and

physical data are summarized below.
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Property Value Reference

Chemical Name
Allyltrimethylammonium

chloride
[1]

Synonyms
N,N,N-trimethylprop-2-en-1-

aminium chloride, TAAC
[1]

CAS Number 1516-27-4 [1]

Molecular Formula C6H14ClN [1]

Molecular Weight 135.64 g/mol [1]

Appearance Solid [1]

Melting/Freezing Point 185-186 °C [1]

Boiling Point/Range No data available [1]

Flash Point No data available [1]

Solubility Soluble in water. [2]

Hazard Identification and Classification
Allyltrimethylammonium chloride is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

acute toxicity, skin and eye irritation, and respiratory tract irritation.[1][3]

GHS Classification
Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation
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Source:[1][3]

GHS Pictograms and Signal Word
Pictogram:

alt text

Signal Word:Warning[1][3]

The following diagram illustrates the key hazards associated with Allyltrimethylammonium
chloride.
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GHS Hazard Classification

Pictogram

Signal Word

H302
Harmful if swallowed

H315
Causes skin irritation

H319
Causes serious eye irritation

H335
May cause respiratory irritation

!

Warning
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GHS Hazard Profile of Allyltrimethylammonium chloride.

Toxicological Data
Detailed toxicological studies for Allyltrimethylammonium chloride are limited. The GHS

classification of "Acute toxicity, oral (Category 4)" indicates an LD50 value in the range of 300-

2000 mg/kg for oral exposure in animal studies.[1][3] A specific LD50 value has not been
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identified in the reviewed literature. One study reported the lowest published lethal dose (LDLo)

for subcutaneous administration in mice.

Metric Route Species Value Reference

LDLo Subcutaneous Mouse 180 mg/kg [4]

LD50 Oral -
No specific data

available.

LD50 Dermal -
No specific data

available.

LC50 Inhalation -
No specific data

available.

Note: The toxicological properties of this material have not been thoroughly investigated.[3] No

components of this product at levels greater than or equal to 0.1% are identified as probable,

possible, or confirmed human carcinogens by IARC, ACGIH, or NTP.[1]

Handling Precautions and Storage
Safe handling and proper storage are crucial to minimize exposure and ensure the stability of

Allyltrimethylammonium chloride.

Handling
Engineering Controls: Work in a well-ventilated area. Use only in areas with appropriate

exhaust ventilation.[1] Ensure eyewash stations and safety showers are readily accessible.

[1][3]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke

when using this product.[1] Remove contaminated clothing and wash before reuse.[3]

Practices: Avoid contact with skin, eyes, and clothing.[3] Avoid inhalation of dust, fumes, gas,

mist, or vapors.[1] Avoid prolonged or repeated exposure.[3]

Storage
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Conditions: Keep container tightly closed in a dry and well-ventilated place.[5] Store in a cool

place.[1] Recommended storage temperature is between 2°C and 8°C.[3]

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

[1]

The following diagram outlines the recommended workflow for handling this chemical safely.
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Post-Handling

Review SDS

Ensure proper ventilation

Don Personal Protective Equipment (PPE)

Weigh/handle in a designated area

Avoid creating dust Keep containers closed when not in use
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Recommended safe handling workflow.
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling

Allyltrimethylammonium chloride to prevent exposure.

Protection Type Recommendation Reference

Eye/Face

Safety goggles with side-

shields or chemical safety

goggles.

[1][3]

Skin

Protective gloves (compatible

chemical-resistant) and

impervious clothing.

[1][3]

Respiratory

A suitable respirator should be

worn if ventilation is

inadequate.

[1][3]

The following diagram illustrates the necessary personal protective equipment.

Personal Protective Equipment (PPE)

Safety Goggles
with Side-Shields

Chemical-Resistant
Gloves

Impervious
Clothing/Lab Coat

Suitable Respirator
(if needed)
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Required Personal Protective Equipment.

First-Aid Measures
In case of exposure, immediate medical attention is required. Follow these first-aid measures:

Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Call a

physician.

[1][3]

Skin Contact

Immediately wash off with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. Call a

physician.

[1][3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Call a

physician.

[1][3]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Call a

physician.

[1][3]

Accidental Release Measures
In the event of a spill, follow these procedures:
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Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel

to a safe area. Ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Specific Hazards: Under fire conditions, may decompose and emit toxic fumes, including

nitrogen oxides and hydrogen chloride gas.[1][3]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Stability and Reactivity
Reactivity: No data available.[1]

Chemical Stability: Stable under recommended storage conditions.[1]

Possibility of Hazardous Reactions: No data available.[1]

Conditions to Avoid: No specific data, but good practice is to avoid excessive heat and direct

sunlight.[1]

Incompatible Materials: Strong acids, strong alkalis, strong oxidizing agents, and strong

reducing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides (NOx), and hydrogen chloride gas.[1][3]

Experimental Protocols
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No specific experimental protocols for the use or handling of Allyltrimethylammonium
chloride were found in the searched safety data sheets. Users should develop standard

operating procedures (SOPs) based on the intended use and the safety information provided in

this guide. An example of a synthesis method is described where allyl chloride is reacted with

trimethylamine in an aqueous solution or a solvent like acetone.[6]

This guide is intended for informational purposes and should not replace a thorough review of

the manufacturer's safety data sheet and adherence to all applicable safety regulations. Always

perform a risk assessment before starting any new procedure involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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